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Compound of Interest

Compound Name: 4-Bromopyridine

Cat. No.: B075155

An In-Depth Technical Guide to 4-Bromopyridine: Safety, Handling, and Reactivity
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and a
summary of the chemical properties of 4-Bromopyridine, primarily focusing on its
hydrochloride salt, for which extensive safety information is available. The information is
intended for laboratory personnel and professionals in the field of drug development and
scientific research.

Chemical Identification and Physical Properties

4-Bromopyridine is a monobromopyridine, a heterocyclic organic compound often used as an
organic intermediate in the synthesis of pharmaceuticals and other complex molecules.[1][2]
The information presented here is largely based on its more common and stable hydrochloride
salt.

Table 1: Physical and Chemical Properties of 4-Bromopyridine and its Hydrochloride Salt
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Property Value Source

4-Bromopyridine

Molecular Formula C5H4BrN [3B1141[5]

Molecular Weight 158.00 g/mol [31[4]
Beige moist crystals or

Appearance o [2]
colorless to pale yellow liquid

Melting Point 53-56 °C (lit.) [1][5]

- _ 302.20 K (29.05 °C) at 0.05
Boiling Point [3]

kPa

4-Bromopyridine Hydrochloride

Molecular Formula C5H4BrN - HCI [61[71[8]
Molecular Weight 194.46 g/mol [7]
Appearance White powder/crystals [6]119]
Melting Point 313-315°C/595.4 - 599 °F [6]119]

270 °C (dec.) (lit.)

[7]

Hazard Identification and GHS Classification

4-Bromopyridine hydrochloride is classified as hazardous under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[6][9] The signal word for this chemical is

"Warning".[6][10]

Table 2: GHS Hazard Classification for 4-Bromopyridine Hydrochloride
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A S
Irritation irritation
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation

Sources:[6][9][10][11]

Safe Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 4-
Bromopyridine.

Handling Precautions

» Ventilation: Always handle in a well-ventilated area or in a certified fume hood to avoid
inhalation of dust or vapors.[12][13][14]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (nitrile or neoprene), chemical splash goggles or a face shield, and a lab coat.[10][13]
[14][15] For nuisance exposures, a NIOSH-approved N95 dust mask or equivalent respirator
should be used.[15]

» Hygiene: Avoid contact with skin, eyes, and clothing.[10][12] Do not eat, drink, or smoke in
the laboratory.[12][13][16] Wash hands thoroughly after handling.[10][12]

e Ignition Sources: Keep away from heat, sparks, and open flames.[16][17][18] Use non-
sparking tools and take precautionary measures against static discharge.[10][16][18]
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Storage Conditions

» Container: Keep containers securely sealed when not in use.[12]

e Environment: Store in a cool, dry, and well-ventilated place.[6][13] 4-Bromopyridine
hydrochloride is hygroscopic; protect from moisture by storing under an inert atmosphere if
necessary.[6]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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